Cas no 573925-89-0 (Tricyclo[2.1.0.02,5]pentane-1-carboxylic acid, 3-hydroxy-, methyl ester,)

• Product Name: Tricyclo[2.1.0.02,5]pentane-1-carboxylic acid, 3-hydroxy-, methyl ester,
• CAS No: 573925-89-0
• MF: C₇H₈O₃
• MW: 140.136622428894
• CID: 946952
• Update Time: 2022-07-27

Tricyclo[2.1.0.02,5]pentane-1-carboxylic acid, 3-hydroxy-, methyl ester, Chemical and Physical Properties

Names and Identifiers

• Tricyclo[2.1.0.02,5]pentane-1-carboxylic acid, 3-hydroxy-, methyl ester,

• Inchi： 1S/C7H8O3/c1-10-6(9)7-2-3(7)5(8)4(2)7/h2-5,8H,1H3
• InChI Key： IGZJNSTVGTYRKR-UHFFFAOYSA-N
• SMILES： C12(C(OC)=O)C3C1C2C3O

Computed Properties

• Exact Mass: 140.047
• Monoisotopic Mass: 140.047
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5A^2